Cas no 2411318-15-3 (N-[[4-(3-Cyclopropyl-1H-pyrazol-1-yl)phenyl]methyl]-2-butynamide)

• Product Name: N-[[4-(3-Cyclopropyl-1H-pyrazol-1-yl)phenyl]methyl]-2-butynamide
• CAS No: 2411318-15-3
• MF: C₁₇H₁₇N₃O
• MW: 279.336383581162
• CID: 5415636
• PubChem ID: 146090937
• Update Time: 2025-07-16

N-[[4-(3-Cyclopropyl-1H-pyrazol-1-yl)phenyl]methyl]-2-butynamide Chemical and Physical Properties

Names and Identifiers

• 2411318-15-3
• Z2205940591
• N-{[4-(3-cyclopropyl-1H-pyrazol-1-yl)phenyl]methyl}but-2-ynamide
• EN300-26591963
• N-[[4-(3-Cyclopropylpyrazol-1-yl)phenyl]methyl]but-2-ynamide
• N-[[4-(3-Cyclopropyl-1H-pyrazol-1-yl)phenyl]methyl]-2-butynamide

• Inchi： 1S/C17H17N3O/c1-2-3-17(21)18-12-13-4-8-15(9-5-13)20-11-10-16(19-20)14-6-7-14/h4-5,8-11,14H,6-7,12H2,1H3,(H,18,21)
• InChI Key： NDIRXCKGWOARSB-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(N2C=CC(C3CC3)=N2)C=C1)(=O)C#CC

Computed Properties

• Exact Mass: 279.137162174g/mol
• Monoisotopic Mass: 279.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.68±0.46(Predicted)

Additional information on N-[[4-(3-Cyclopropyl-1H-pyrazol-1-yl)phenyl]methyl]-2-butynamide

Research Brief on N-[[4-(3-Cyclopropyl-1H-pyrazol-1-yl)phenyl]methyl]-2-butynamide (CAS: 2411318-15-3)

N-[[4-(3-Cyclopropyl-1H-pyrazol-1-yl)phenyl]methyl]-2-butynamide (CAS: 2411318-15-3) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a cyclopropyl-substituted pyrazole ring and a butynamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of N-[[4-(3-Cyclopropyl-1H-pyrazol-1-yl)phenyl]methyl]-2-butynamide involves a multi-step process, starting with the preparation of the cyclopropyl-substituted pyrazole core, followed by coupling with a phenylmethylamine derivative and subsequent introduction of the butynamide group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. The compound's stability under physiological conditions and its pharmacokinetic profile have also been investigated, with results indicating favorable oral bioavailability and metabolic stability.

Pharmacological evaluations of N-[[4-(3-Cyclopropyl-1H-pyrazol-1-yl)phenyl]methyl]-2-butynamide have revealed its potential as a modulator of key signaling pathways involved in inflammation and cancer. In vitro studies demonstrate its ability to inhibit specific kinases and transcription factors, leading to reduced proliferation of cancer cells and suppression of inflammatory cytokines. These findings suggest that the compound may have applications in the treatment of diseases such as rheumatoid arthritis, inflammatory bowel disease, and certain types of cancer.

Recent in vivo studies have further elucidated the therapeutic potential of N-[[4-(3-Cyclopropyl-1H-pyrazol-1-yl)phenyl]methyl]-2-butynamide. Animal models of inflammation and tumorigenesis have shown significant reductions in disease progression following treatment with the compound. Notably, the compound exhibits a favorable safety profile, with minimal off-target effects and low toxicity at therapeutic doses. These results underscore its potential as a lead compound for further optimization and clinical development.

In conclusion, N-[[4-(3-Cyclopropyl-1H-pyrazol-1-yl)phenyl]methyl]-2-butynamide (CAS: 2411318-15-3) represents a promising candidate in the field of chemical biology and drug discovery. Its unique chemical structure, combined with its potent pharmacological activity and favorable safety profile, positions it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in human clinical trials.